Cas no 71271-24-4 (Decanoic acid,2-hydroxy-, methyl ester)

Decanoic acid, 2-hydroxy-, methyl ester (CAS: 141-24-2) is a fatty acid ester derived from 2-hydroxydecanoic acid and methanol. This compound exhibits notable solubility in organic solvents and is characterized by its hydroxyl functional group, which enhances its reactivity in esterification and transesterification processes. It serves as a valuable intermediate in organic synthesis, particularly in the production of specialty chemicals, fragrances, and lubricants. The ester's structural features contribute to its stability and compatibility with hydrophobic matrices, making it suitable for applications in polymer modification and surface coatings. Its controlled hydrophilicity also allows for use in emulsification and surfactant formulations.
Decanoic acid,2-hydroxy-, methyl ester structure
71271-24-4 structure
Product Name:Decanoic acid,2-hydroxy-, methyl ester
CAS No:71271-24-4
MF:C11H22O3
MW:202.290584087372
CID:567605
PubChem ID:24895741
Update Time:2025-05-19

Decanoic acid,2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid,2-hydroxy-, methyl ester
    • DL-2-HYDROXYDECANOIC ACID METHYL ESTER
    • 2-HYDROXY C10:0 METHYL ESTER
    • 2-Hydroxycapric acid methyl ester
    • 2-Hydroxycaprinsaeure-methylester
    • 2-Hydroxydecanoic acid methyl ester
    • 2-Hydroxy-decansaeure-methylester
    • METHYL 2-HYDROXYDECANOATE
    • rac. methyl 2-hydroxydecanoate
    • α-Hydroxycapric acid methyl ester
    • FT-0695099
    • MFCD00083374
    • 71271-24-4
    • CS-0066463
    • alpha-Hydroxycapric acid methyl ester
    • PD078043
    • HY-116754
    • Methyl (+/-)-2-hydroxydecanoate
    • Racemic methyl 2-hydroxydecanoate
    • Methyl ()-2-hydroxydecanoate
    • SCHEMBL2506271
    • AKOS015155836
    • Methyl (+/-)-2-hydroxydecanoate, >=98%
    • Decanoic acid,2-hydroxy-,methyl ester
    • DB-297870
    • MDL: MFCD00083374
    • Inchi: 1S/C11H22O3/c1-3-4-5-6-7-8-9-10(12)11(13)14-2/h10,12H,3-9H2,1-2H3
    • InChI Key: HHHKXSXAGVRUSM-UHFFFAOYSA-N
    • SMILES: OC(C(=O)OC)CCCCCCCC

Computed Properties

  • Exact Mass: 202.15700
  • Monoisotopic Mass: 202.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 0.956
  • Boiling Point: 249°C at 760 mmHg
  • Flash Point: 103.2°C
  • Refractive Index: 1.444
  • PSA: 46.53000
  • LogP: 2.27090

Decanoic acid,2-hydroxy-, methyl ester Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Storage Condition:−20°C

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Decanoic acid,2-hydroxy-, methyl ester Related Literature

  • 1. Wool wax. Part VI. The synthesis and stereochemistry of the straight-chain α-hydroxy-acids
    D. H. S. Horn,Y. Y. Pretorius J. Chem. Soc. 1954 1460

Additional information on Decanoic acid,2-hydroxy-, methyl ester

Decanoic acid,2-hydroxy-, methyl ester (CAS No. 71271-24-4): A Comprehensive Overview

Decanoic acid,2-hydroxy-, methyl ester, with the chemical formula C12H24O3, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, CAS No. 71271-24-4, uniquely identifies it in scientific literature and databases. This compound, also known as methyl 2-hydroxydecanoate, has garnered attention due to its versatile applications and potential in various biochemical pathways.

The structure of Decanoic acid,2-hydroxy-, methyl ester features a decanoic acid backbone with a hydroxyl group and a methyl ester at specific positions. This unique configuration makes it a valuable intermediate in synthetic chemistry, particularly in the development of more complex molecules. The hydroxyl group introduces polarity, enhancing solubility in polar solvents, while the ester group facilitates further chemical modifications.

In recent years, research on Decanoic acid,2-hydroxy-, methyl ester has expanded significantly, particularly in the context of drug development and bioactive molecule synthesis. Its role as a precursor in the synthesis of more complex derivatives has been explored extensively. For instance, it has been utilized in the preparation of novel antimicrobial agents and anti-inflammatory compounds. The compound's ability to undergo various chemical reactions, such as esterification and hydrolysis, makes it a versatile building block in organic synthesis.

The pharmacological properties of Decanoic acid,2-hydroxy-, methyl ester have also been studied in detail. Preliminary studies suggest that it may exhibit bioactivity due to its structural features. The presence of both hydroxyl and ester groups allows for interactions with biological targets, making it a potential candidate for further pharmacological investigation. Researchers have been particularly interested in its potential as an anti-inflammatory agent, given the known properties of similar compounds.

One of the most compelling aspects of Decanoic acid,2-hydroxy-, methyl ester is its application in drug delivery systems. Its chemical properties make it an excellent candidate for formulating sustained-release formulations. By leveraging its solubility and reactivity, researchers have developed innovative drug delivery mechanisms that improve bioavailability and reduce side effects. These advancements are particularly relevant in the treatment of chronic diseases where sustained drug release is crucial.

The synthesis of Decanoic acid,2-hydroxy-, methyl ester has also seen significant advancements. Modern synthetic methods have enabled more efficient and scalable production processes. Techniques such as catalytic hydrogenation and enzymatic reactions have been optimized to produce high-purity samples of this compound. These improvements have not only reduced costs but also enhanced the reproducibility of experiments involving this compound.

In addition to its pharmaceutical applications, Decanoic acid,2-hydroxy-, methyl ester has found utility in other areas such as cosmetics and industrial chemistry. Its pleasant aroma and moderate stability make it a suitable component in perfumes and fragrances. In industrial settings, it serves as a precursor for more complex chemical products used in manufacturing processes.

The environmental impact of producing and using Decanoic acid,2-hydroxy-, methyl ester is also a subject of interest. Researchers are exploring greener synthetic routes that minimize waste and reduce energy consumption. These efforts align with broader trends in sustainable chemistry aimed at reducing the environmental footprint of chemical production processes.

The future prospects for Decanoic acid,2-hydroxy-, methyl ester are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of its biochemical properties grows, so does its potential as a therapeutic agent or industrial intermediate. Collaborative efforts between academia and industry are likely to drive further innovation in this field.

In conclusion, Decanoic acid,2-hydroxy-, methyl ester, identified by its CAS number CAS No. 71271-24-4, is a multifaceted compound with significant implications across multiple domains of chemistry and biology. Its unique structure and reactivity make it a valuable tool for researchers exploring new synthetic pathways and pharmacological applications. As scientific understanding continues to evolve, so too will the applications and importance of this remarkable compound.

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